(3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
CAS No.: 67738-67-4
Cat. No.: VC2036926
Molecular Formula: C17H17ClO5
Molecular Weight: 336.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 67738-67-4 |
|---|---|
| Molecular Formula | C17H17ClO5 |
| Molecular Weight | 336.8 g/mol |
| IUPAC Name | (3aS,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one |
| Standard InChI | InChI=1S/C17H17ClO5/c18-10-2-1-3-12(6-10)22-9-11(19)4-5-13-14-7-17(21)23-16(14)8-15(13)20/h1-6,13-16,20H,7-9H2/b5-4+/t13-,14-,15-,16+/m0/s1 |
| Standard InChI Key | XXGFPZBCEVCZAR-MFKHIYSLSA-N |
| Isomeric SMILES | C1[C@@H]([C@H]([C@H]2[C@@H]1OC(=O)C2)/C=C/C(=O)COC3=CC(=CC=C3)Cl)O |
| SMILES | C1C(C(C2C1OC(=O)C2)C=CC(=O)COC3=CC(=CC=C3)Cl)O |
| Canonical SMILES | C1C(C(C2C1OC(=O)C2)C=CC(=O)COC3=CC(=CC=C3)Cl)O |
Introduction
Structural Characteristics and Chemical Properties
The compound (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one features a hexahydrocyclopenta[b]furan core with multiple functional groups and stereocenters that contribute to its chemical behavior and potential biological activity. This molecule belongs to a class of compounds that incorporate a cyclopenta[b]furan ring system, which is found in various natural products and synthetic compounds of pharmaceutical interest.
Basic Physical and Chemical Properties
The compound possesses several key characteristics that define its physical and chemical behavior, as outlined in Table 1:
Table 1: Basic Properties of (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
| Property | Value | Source |
|---|---|---|
| CAS Number | 67738-67-4 | |
| Molecular Formula | C₁₇H₁₇ClO₅ | |
| Molecular Weight | 336.8 g/mol | |
| Physical State | Solid | |
| Standard InChI | InChI=1S/C17H17ClO5/c18-10-2-1-3-12(6-10)22-9-11(19)4-5-13-14-7-17(21)23-16(14)8-15(13)20/h1-6,13-16,20H,7-9H2/b5-4+/t13-,14-,15-,16+/m0/s1 | |
| Standard InChIKey | XXGFPZBCEVCZAR-MFKHIYSLSA-N | |
| SMILES | C1C@@HO |
Structural Elements
The compound can be broken down into several key structural components:
-
A hexahydrocyclopenta[b]furan core - a bicyclic system containing a furan ring fused to a cyclopentane ring
-
A lactone group (2-one) in the furan ring
-
A hydroxyl group at position 5
-
An (E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl substituent at position 4
-
A 3-chlorophenoxy group attached to the butanone chain
The presence of these functional groups creates a complex molecule with potential for various chemical interactions and biological activities.
The TEMPO-mediated oxidation appears particularly effective for transforming alcohol groups in cyclopenta[b]furan derivatives, with one procedure reporting yields exceeding 87% .
Heteroannulation Approaches
The search results also describe heteroannulation methods for synthesizing similar heterocyclic compounds, which could potentially be modified for the target compound :
-
One-pot reaction approaches under acidic conditions (AcOH catalysis)
-
[3+2] heteroannulation processes to form cyclic systems
-
Coupling reactions involving appropriate precursors
For instance, research on benzofuran synthesis demonstrates that related heterocyclic systems can be constructed through acid-catalyzed coupling reactions in relatively short timeframes (18-24 hours) with good yields (70-81%) .
Structural Relationships and Analogs
The target compound belongs to a broader family of cyclopenta[b]furan derivatives, with structural similarities to several biologically important molecules.
Relationship to Corey Lactone
The basic cyclopenta[b]furan skeleton of the target compound shares structural features with the Corey lactone ((3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one), a key intermediate in the synthesis of prostaglandins and related compounds . The main differences include:
-
Different stereochemistry at certain centers (3a, 5, 6a)
-
Presence of the (E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl substituent instead of a hydroxymethyl group
-
Modification of the core structure to accommodate different functional groups
Analog Comparison
A comparison with structural analogs helps to position this compound within its chemical family:
Table 3: Structural Comparison with Related Compounds
Analytical Characterization
The analytical characterization of (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one would typically involve several complementary techniques.
Spectroscopic Analysis
Several spectroscopic methods would be applied to characterize this compound:
-
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR would show characteristic signals for the various proton environments including those adjacent to the oxygen-containing functional groups
-
¹³C NMR would identify the carbonyl carbons (lactone and ketone), the alkene carbons, and the carbons bearing hydroxyl and ether functionalities
-
2D NMR techniques would help establish the connectivity and spatial relationships between the various structural elements
-
-
Infrared (IR) Spectroscopy:
-
Would show characteristic absorption bands for the hydroxyl (3300-3500 cm⁻¹), carbonyl (1760-1780 cm⁻¹ for lactone, 1700-1720 cm⁻¹ for ketone), and C=C stretching (1620-1680 cm⁻¹)
-
-
Mass Spectrometry:
-
Would confirm the molecular weight (336.8 g/mol) and provide fragmentation patterns characteristic of the functional groups present
-
High-resolution mass spectrometry would confirm the molecular formula C₁₇H₁₇ClO₅
-
Chromatographic Analysis
Chromatographic methods would be employed for purity assessment and separation:
-
High-Performance Liquid Chromatography (HPLC):
-
Reverse-phase HPLC would be effective for analyzing this compound due to its mixed polarity
-
UV detection at wavelengths around 220-280 nm would capture the aromatic and carbonyl absorbances
-
-
Thin-Layer Chromatography (TLC):
-
Would serve as a rapid method for reaction monitoring and purity assessment
-
Visualization could be achieved with UV light and various staining reagents specific for the functional groups present
-
Future Research Directions
Based on the structural features and potential applications of (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one, several research directions appear promising:
-
Optimization of Synthetic Routes:
-
Development of more efficient and stereoselective methods for preparing the compound
-
Exploration of green chemistry approaches to reduce environmental impact during synthesis
-
-
Structure-Activity Relationship Studies:
-
Systematic modification of the chlorophenoxy group to explore effects on biological activity
-
Investigation of the role of stereochemistry in biological function
-
Preparation of analogs with altered substitution patterns
-
-
Biological Activity Screening:
-
Evaluation against various biological targets to identify potential therapeutic applications
-
Investigation of specific enzyme inhibition or receptor binding properties
-
-
Computational Studies:
-
Molecular docking simulations to predict interactions with potential biological targets
-
Quantum chemical calculations to understand reactivity and electronic properties
-
-
Formulation Research:
-
Development of appropriate formulations if biological activities warrant further pharmaceutical development
-
Studies on stability and degradation pathways
-
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume